N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-13(17-11-14-9-7-8-10-16(14)25-17)22(5)19(24)15-12-18(20(2,3)4)21-23(15)6/h7-13H,1-6H3
• InChI Key: NGTNFVALMIXFLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=CC=CC=C2O1)N(C)C(=O)C3=CC(=NN3C)C(C)(C)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide, also known as BML-210, is a pyrazole-based compound that has gained significant attention in the field of scientific research. This compound has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for various applications. In

Mechanism of Action

N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide exerts its effects through the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. By inhibiting COX-2, N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide can reduce inflammation and protect against neuronal cell death. Additionally, N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been shown to activate the protein kinase B (Akt) pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been shown to possess a range of biochemical and physiological effects. In addition to its anti-inflammatory and neuroprotective properties, N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been shown to possess antioxidant properties and can protect against oxidative stress. N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has also been shown to modulate the expression of various genes involved in inflammation and cell survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide is its specificity for COX-2 inhibition, which reduces the risk of off-target effects. Additionally, N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been shown to be relatively safe and well-tolerated in animal studies. However, one of the limitations of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide. One area of interest is in the development of more potent and selective COX-2 inhibitors based on the structure of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide. Additionally, further studies are needed to investigate the long-term safety and efficacy of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide in animal models and humans. Finally, there is potential for the use of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide in combination with other drugs or therapies for the treatment of neuroinflammatory and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide involves a series of chemical reactions, starting with the condensation of 1-benzofuran-2-yl ethanol with tert-butyl acetoacetate. This is followed by the addition of hydrazine hydrate and the reaction of the resulting hydrazone with 2,2-dimethyl-1,3-dioxane-4,6-dione. The final step involves the isolation and purification of N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide through recrystallization.

Scientific Research Applications

N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of neuroinflammation and neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been shown to possess anti-inflammatory properties and can inhibit the activation of microglia, which are immune cells in the brain that play a key role in neuroinflammation. Additionally, N-[1-(1-benzofuran-2-yl)ethyl]-5-tert-butyl-N,2-dimethylpyrazole-3-carboxamide has been shown to protect against neuronal cell death and improve cognitive function in animal models of Alzheimer's and Parkinson's disease.